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Compound of Interest
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Cat. No.: B1662028 Get Quote

A deep dive into the physicochemical properties, analytical methodologies, and structural

diversity of the C50H102 alkanes, this guide serves as a crucial resource for researchers,

scientists, and professionals in drug development. While extensive data is available for the

linear n-pentacontane, this report also elucidates the theoretical and analytical considerations

for its vast array of branched isomers.

Pentacontane, a long-chain saturated hydrocarbon with the molecular formula C50H102,

exists as a multitude of structural isomers.[1][2][3][4] The linear isomer, n-pentacontane, is a

waxy solid at room temperature and serves as a model compound for studying the behavior of

long-chain polymers.[5] Its isomers, featuring various branching patterns, are of significant

interest due to their potential impact on the physical and biological properties of substances in

which they are present, from fuels and lubricants to biological systems.[5] However, the sheer

number of possible isomers and the difficulty in their synthesis and separation present

considerable challenges for comprehensive characterization.

Physicochemical Properties: A Tale of Linearity and
Branching
The physicochemical properties of alkanes are heavily influenced by their molecular structure,

particularly the degree of branching.[6][7][8] While specific experimental data for the majority of

pentacontane isomers are scarce, the well-documented properties of n-pentacontane provide

a baseline for understanding the expected variations across its isomeric family.
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Property n-Pentacontane
Branched Isomers
(Expected Trend)

Molecular Formula C50H102[9][10][11] C50H102

Molecular Weight 703.36 g/mol [10][11] 703.36 g/mol

Melting Point 93 °C[5][9][12]

Variable. Highly symmetrical or

compact isomers may have

higher melting points due to

efficient crystal packing, while

others will have lower melting

points.[7]

Boiling Point
~578.4 °C at 760 mmHg

(Predicted)[10]

Generally lower than n-

pentacontane. Increased

branching leads to a more

spherical shape, reducing the

surface area available for

intermolecular van der Waals

forces.[6][7][8]

Density 0.823 - 0.9422 g/cm³[5][9][10]
Generally lower than n-

pentacontane.

Solubility

Insoluble in water; soluble in

nonpolar organic solvents.[13]

[14]

Similar to n-pentacontane, with

slight variations depending on

the specific isomer's polarity

and shape.

Note: The provided boiling point for n-pentacontane is a predicted value, as extremely high

boiling points of long-chain alkanes are difficult to measure directly due to thermal

decomposition.

Navigating the Isomeric Maze: Synthesis and
Analytical Protocols
The synthesis and analysis of specific pentacontane isomers are complex undertakings.

However, established methodologies for long-chain alkanes provide a framework for these
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tasks.

Synthesis of Branched High-Molecular-Weight Alkanes
A viable synthetic route for producing mid-chain methylated and other branched long-chain

alkanes involves a three-step process:[15]

Alkylation of 1,3-dithiane: Reaction of 1,3-dithiane with a suitable α,ω-dibromoalkane.

Bisalkylation: The resulting bis(dithianyl)alkane intermediate is then reacted with a 1-

bromoalkane.

Desulfurization: The final step involves the removal of the sulfur atoms using Raney nickel to

yield the desired long-chain alkane.

This method offers a versatile approach to creating specific branched isomers for further study.

Analytical Characterization
Differentiating between the numerous isomers of pentacontane requires a combination of

high-resolution analytical techniques.

1. Gas Chromatography-Mass Spectrometry (GC-MS):

Principle: GC separates volatile compounds based on their boiling points and interactions

with a stationary phase.[16][17][18] The separated components are then ionized and

fragmented in the mass spectrometer, producing a unique mass spectrum for each

compound.[16][18][19]

Protocol for Long-Chain Alkanes:

Injector: High-temperature programmed temperature vaporization (PTV) injector to handle

the low volatility of pentacontane.

Column: A high-temperature, nonpolar capillary column (e.g., polydimethylsiloxane-based)

is essential for separating high-boiling isomers.
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Oven Program: A temperature program starting at a relatively high temperature and

ramping up to the column's maximum limit is necessary to elute the compounds.

MS Detector: An electron ionization (EI) source is typically used. The resulting

fragmentation patterns can help distinguish between different branching structures.[19]

2. Nuclear Magnetic Resonance (NMR) Spectroscopy:

Principle: NMR spectroscopy provides detailed information about the chemical environment

of atomic nuclei (typically ¹H and ¹³C).[20][21][22][23][24] This allows for the precise

determination of the carbon skeleton and the position of branches.

Protocol for Alkane Isomer Differentiation:

¹H NMR: While the proton signals in alkanes often overlap, the integration and splitting

patterns can provide clues about the number of protons on adjacent carbons.

¹³C NMR: This is a more powerful tool for distinguishing alkane isomers. The chemical

shift of each carbon atom is sensitive to its local environment, allowing for the identification

of primary, secondary, tertiary, and quaternary carbons, and thus the branching pattern.

[22] DEPT (Distortionless Enhancement by Polarization Transfer) experiments can further

aid in differentiating between CH, CH₂, and CH₃ groups.

Visualizing Structural Relationships and Analytical
Workflows
To better understand the classification of pentacontane isomers and the analytical workflow for

their characterization, the following diagrams are provided.

Caption: Classification of Pentacontane Isomers.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC11402307/
https://www.youtube.com/watch?v=IVoNm9nwcPk
https://www.youtube.com/watch?v=CH-4TtZSvY0
https://m.youtube.com/watch?v=QUVTATcXE9Y
https://www.youtube.com/watch?v=Z7NOkJMXIyE
https://www.youtube.com/watch?v=SBir5wUS3Bo
https://m.youtube.com/watch?v=QUVTATcXE9Y
https://www.benchchem.com/product/b1662028?utm_src=pdf-body
https://www.benchchem.com/product/b1662028?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662028?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Containing Pentacontane Isomers
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Caption: Analytical Workflow for Isomer Characterization.

In conclusion, while n-pentacontane is a well-characterized long-chain alkane, its numerous

branched isomers present a significant analytical challenge. By combining advanced synthetic

strategies with powerful analytical techniques such as high-temperature GC-MS and detailed

NMR spectroscopy, researchers can begin to unravel the complex world of these high-

molecular-weight hydrocarbons and their potential applications. This guide provides a

foundational understanding of their properties and the methodologies required for their study,

paving the way for future discoveries in this area.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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